Cas no 52174-39-7 (3H-Phenothiazine-2,3(10H)-dione, 8-chloro-)

• Product Name: 3H-Phenothiazine-2,3(10H)-dione, 8-chloro-
• CAS No: 52174-39-7
• MF: C₁₂H₆ClNO₂S
• MW: 263.699540615082
• CID: 360364
• PubChem ID: 12218944
• Update Time: 2025-04-19

3H-Phenothiazine-2,3(10H)-dione, 8-chloro- Chemical and Physical Properties

Names and Identifiers

• 3H-Phenothiazine-2,3(10H)-dione, 8-chloro-
• 8-chloro-10H-phenothiazine-2,3-dione
• CTK1G3222
• DTXSID90481001
• 52174-39-7

• Inchi： 1S/C12H6ClNO2S/c13-6-1-2-11-7(3-6)14-8-4-9(15)10(16)5-12(8)17-11/h1-5,14H
• InChI Key： JGSYBHQVMOWWGZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC1=CC(C(C=C1S2)=O)=O

Computed Properties

• Exact Mass: 262.98088
• Monoisotopic Mass: 262.9807773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.5Ų

Experimental Properties

• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines